Cas no 40787-65-3 ( )

• Product Name: &nbsp
• CAS No: 40787-65-3
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• CID: 926195
• PubChem ID: 282995
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC137165; AC1L5XOE; AC1Q4RAO; CTK4I3766; AR-1E5490; AG-J-38137; NSC-137165;
• DTXSID60300477
• NSC137165
• 40787-65-3
• NSC-137165
• 2-tert-butyl-5-methylbenzene-1,4-dicarbonitrile
•  

• Inchi： 1S/C13H14N2/c1-9-5-11(8-15)12(13(2,3)4)6-10(9)7-14/h5-6H,1-4H3
• InChI Key： LOGLZKCLHOANLP-UHFFFAOYSA-N
• SMILES： N#CC1C=C(C)C(C#N)=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 198.115698455g/mol
• Monoisotopic Mass: 198.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 47.6Ų